Cas no 57584-70-0 (Isobenzofuran, 5-fluoro-1,3-dihydro-)

• Product Name: Isobenzofuran, 5-fluoro-1,3-dihydro-
• CAS No: 57584-70-0
• MF: C₈H₇FO
• MW: 138.138985872269
• CID: 344878
• PubChem ID: 21678113
• Update Time: 2025-04-19

Isobenzofuran, 5-fluoro-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 5-fluoro-1,3-dihydro-
• 5-fluoro-1,3-dihydro-2-benzofuran
• CS-0094677
• 5-fluoro-1,3-dihydroisobenzofuran
• 57584-70-0
• SCHEMBL3211769
• DTXSID90616831

• Inchi： 1S/C8H7FO/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3H,4-5H2
• InChI Key： OCTVROLUOYSZCW-UHFFFAOYSA-N
• SMILES： FC1C=CC2COCC=2C=1

Computed Properties

• Exact Mass: 138.04811
• Monoisotopic Mass: 138.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23